Cas no 1336612-94-2 (methyl 3-(2S)-2-aminopropylbenzoate)

• Product Name: methyl 3-(2S)-2-aminopropylbenzoate
• CAS No: 1336612-94-2
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6277727
• PubChem ID: 86713468
• Update Time: 2025-06-15

methyl 3-(2S)-2-aminopropylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2S)-2-aminopropylbenzoate
• VOGYCUUDPYTJBE-QMMMGPOBSA-N
• 1336612-94-2
• SCHEMBL15609287
• methyl 3-[(2S)-2-aminopropyl]benzoate
• EN300-1835468

• Inchi： 1S/C11H15NO2/c1-8(12)6-9-4-3-5-10(7-9)11(13)14-2/h3-5,7-8H,6,12H2,1-2H3/t8-/m0/s1
• InChI Key： VOGYCUUDPYTJBE-QMMMGPOBSA-N
• SMILES： O(C)C(C1=CC=CC(=C1)C[C@H](C)N)=O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 3-(2S)-2-aminopropylbenzoate

Professional Introduction to Methyl 3-(2S)-2-aminopropylbenzoate (CAS No. 1336612-94-2)

Methyl 3-(2S)-2-aminopropylbenzoate, a compound with the chemical identifier CAS No. 1336612-94-2, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzoate derivatives, which are widely studied for their potential biological activities and therapeutic applications. The unique stereochemistry of the (2S)-configuration in its side chain contributes to its distinct chemical properties and makes it a subject of interest for synthetic chemists and medicinal biologists.

The molecular structure of Methyl 3-(2S)-2-aminopropylbenzoate consists of a benzoic acid core substituted with a (2S)-2-aminopropyl group and a methyl ester at the carboxyl position. This configuration imparts specific interactions with biological targets, making it a valuable scaffold for drug design. The benzoate moiety is known for its ability to modulate various biological pathways, while the amine group provides a site for further functionalization, enabling the development of more complex derivatives.

In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The stereochemical purity of Methyl 3-(2S)-2-aminopropylbenzoate makes it an attractive candidate for such studies. Researchers have been exploring its potential as an intermediate in the synthesis of enantiomerically pure pharmaceuticals, which are increasingly preferred in modern medicine.

One of the most compelling aspects of Methyl 3-(2S)-2-aminopropylbenzoate is its role in the discovery of novel therapeutic agents. The benzoate derivative has shown promise in preclinical studies as a modulator of inflammatory pathways, making it a potential candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The (2S)-configuration appears to enhance its binding affinity to specific enzymes and receptors, thereby increasing its biological activity.

The synthesis of Methyl 3-(2S)-2-aminopropylbenzoate involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and enantiomeric purity. Advanced synthetic techniques, such as asymmetric hydrogenation and chiral resolution methods, are employed to ensure the correct stereochemistry. These synthetic strategies not only highlight the compound's complexity but also demonstrate the advancements in synthetic organic chemistry that have enabled the production of such sophisticated molecules.

Recent studies have also explored the pharmacokinetic properties of Methyl 3-(2S)-2-aminopropylbenzoate, aiming to optimize its absorption, distribution, metabolism, and excretion profiles. The compound's solubility and stability under various conditions are critical factors that influence its formulation and delivery systems. Researchers are investigating ways to enhance its bioavailability while minimizing potential toxicity, ensuring that it can be effectively translated into clinical applications.

The interdisciplinary nature of research involving Methyl 3-(2S)-2-aminopropylbenzoate underscores the importance of collaboration between chemists, biologists, and pharmacologists. By combining expertise from different fields, scientists can gain deeper insights into the compound's mechanisms of action and develop more targeted therapies. This collaborative approach is essential for advancing drug discovery efforts and bringing new treatments to patients in need.

As our understanding of biological systems continues to evolve, compounds like Methyl 3-(2S)-2-aminopropylbenzoate will play an increasingly important role in therapeutic development. Their unique structural features and biological activities make them valuable tools for exploring new treatment modalities. With ongoing research efforts focused on optimizing their properties and applications, these molecules hold great promise for improving human health outcomes.

The future direction of research on Methyl 3-(2S)-2-aminopropylbenzoate may include exploring its potential in combination therapies, where it could be used alongside other drugs to achieve synergistic effects. Additionally, computational modeling techniques are being employed to predict how the compound interacts with biological targets at a molecular level, providing insights that can guide further modifications and improvements.

In conclusion, Methyl 3-(2S)-2-aminopropylbenzoate (CAS No. 1336612-94-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique stereochemistry, combined with its biological activities, makes it a valuable scaffold for drug design and development. As research continues to uncover new applications and optimize its properties, this compound is poised to contribute to advancements in medicine and improve patient care worldwide.